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Compound of Interest

Compound Name: 4-Azaspiro[2.4]heptan-7-ol
Cat. No.: B11924275
Get Quote
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Molecular Identity & Physicochemical Profile[1]

4-Azaspiro[2.4]heptan-7-ol is a spirocyclic secondary amine featuring a pyrrolidine ring fused
to a cyclopropane moiety at the

-carbon (position 2 of the pyrrolidine). The "7-ol" designation indicates a hydroxyl group at the

-position relative to the nitrogen, making this molecule a conformationally constrained analog of
3-hydroxyproline (or 4-hydroxyproline depending on specific stereochemical mapping).

This scaffold is critical in drug discovery for modulating basicity, lipophilicity, and metabolic
stability compared to the parent pyrrolidine.
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IUPAC Name

4-Azaspiro[2.4]heptan-7-ol

Systematic numbering

Common Name

7-Hydroxy-4-

azaspiro[2.4]heptane

CAS Number

1556401-90-1 (Free
Base)1781039-95-9 (HCI Salt)

Primary identifiers for

procurement

Molecular Formula

Molecular Weight

113.16 g/mol (Free
Base)149.62 g/mol (HCI Salt)

Monoisotopic Mass: 113.0841

LogP (Predicted)

-0.82

Highly polar due to

amine/hydroxyl

pKa (Predicted)

~9.5 (Amine), ~14 (Alcohol)

Typical secondary amine

basicity

H-Bond Donors/Acceptors

2 Donors / 2 Acceptors

Structural Numbering & Stereochemistry

The spiro[2.4]heptane system is numbered starting from the smaller ring.

e Cyclopropane Ring: Carbons 1, 2, and 3 (Spiro center).

» Pyrrolidine Ring: Nitrogen at position 4 (adjacent to spiro C3), followed by carbons 5, 6, and

7.

o Hydroxyl Position: The "7-ol" places the -OH group on carbon 7, which is adjacent to the

spiro center C3. This corresponds to the 3-position of a standard pyrrolidine ring (beta-

hydroxy).
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Stereochemical Note: The molecule possesses two chiral centers: C3 (spiro) and C7 (carbinol).
This gives rise to diastereomers (cis or trans relationship between the cyclopropane methylene
and the hydroxyl group). Commercial supplies often specify stereochemistry (e.g., trans or

specific enantiomers like

depending on the precursor).

Synthetic Methodology

The synthesis of 4-azaspiro[2.4]heptan-7-ol typically relies on the construction of the spiro-
cyclopropane ring onto a pre-existing pyrrolidinone or pyrrolidine core. The most robust route
employs Petasis olefination followed by Simmons-Smith cyclopropanation, allowing for scalable
access to the scaffold.

Protocol: Spiro-Cyclopropanation Strategy

This protocol describes the synthesis starting from a protected 3-hydroxy-pyrrolidin-2-one
derivative.

Reagents & Conditions

e Precursor:

-Boc-3-(benzyloxy)pyrrolidin-2-one (derived from 3-hydroxy-GABA or malic acid).

» Olefination: Dimethyltitanocene (Petasis reagent) or Tebbe reagent.
e Cyclopropanation: Diethylzinc (

), Diiodomethane (

), Trifluoroacetic acid (TFA).

Step-by-Step Workflow
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» Olefination (Methylenation):

Dissolve

o

-Boc-3-(benzyloxy)pyrrolidin-2-one in anhydrous Toluene/THF.

[¢]

Add Petasis reagent (

) (1.2 equiv) under inert atmosphere (

).

[¢]

Heat to 70-80°C for 4—6 hours. The carbonyl oxygen is replaced by a methylene group (

), yielding the exocyclic enecarbamate.

[e]

Mechanistic Insight: The titanium carbene species reacts with the amide carbonyl, driven
by the formation of strong Ti-O bonds.

e Simmons-Smith Cyclopropanation:

o Cool the enecarbamate solution to 0°C in Dichloromethane (DCM).

o Prepare the zinc carbenoid: Add

(5 equiv) followed slowly by
(10 equiv).

o Stir at room temperature for 12—24 hours. The carbenoid adds across the electron-rich
enecarbamate double bond to form the spiro-cyclopropane.

o Critical Control: Maintain strict anhydrous conditions; moisture destroys the zinc reagent.

o Deprotection:

o N-DeBoc: Treat with 4M HCI in Dioxane or TFA/DCM (1:1).

o O-Debenzylation: Hydrogenation (

, Pd/C) in Methanol.
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o Purification: Recrystallize the HCI salt from Ethanol/Ether.
Synthetic Pathway Diagram[1][2]
e || s | e e [ || T e |

Click to download full resolution via product page

Caption: Synthetic route via methylenation-cyclopropanation sequence.

Applications in Drug Discovery[2][3]

The 4-azaspiro[2.4]heptan-7-ol scaffold is a high-value "building block" (BB) used to modify
the physicochemical properties of peptide-based drugs.

Conformational Restriction

Replacing a standard proline residue with 4-azaspiro[2.4]heptane restricts the

and
torsion angles of the peptide backbone.

o Effect: Stabilizes

-turn secondary structures.

o Benefit: Increases binding affinity to receptors (e.g., GPCRS) by reducing the entropic
penalty of binding.

HCV Protease Inhibitors

This scaffold is structurally homologous to the bicyclic proline derivatives found in Hepatitis C
Virus (HCV) NS5A inhibitors (e.g., Ledipasvir).

e Mechanism: The spiro-cyclopropane ring fills hydrophobic pockets in the viral protein that the
native proline cannot, improving potency.
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Metabolic Stability

The spiro-fusion at the

-carbon (C3 of the spiro system) blocks metabolic oxidation at this position, a common
clearance pathway for cyclic amines.

Analytical Characterization

To verify the identity of the synthesized or purchased material, the following analytical
signatures are expected:

e 1H NMR (DMSO-d6, 400 MHz):

o 0.6-1.0 ppm (4H, m, Cyclopropane

).

[¢]

3.0-3.5 ppm (m, Pyrrolidine ring protons).

[¢]

4.2 ppm (1H, m, CH-OH).

[¢]

5.5 ppm (1H, br s, OH).

[¢]

9.0-9.5 ppm (2H, br s,
).
e Mass Spectrometry (ESI+):
o m/z.
e Solubility:
o Free base: Soluble in Methanol, DCM.

o HCI Salt: Highly soluble in Water, DMSO; slightly soluble in Ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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